2-(cyclopropanecarboxamido)-N-(3-fluorophenyl)oxazole-4-carboxamide

• IUPAC Name: 2-(cyclopropanecarbonylamino)-N-(3-fluorophenyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C14H12FN3O3/c15-9-2-1-3-10(6-9)16-13(20)11-7-21-14(17-11)18-12(19)8-4-5-8/h1-3,6-8H,4-5H2,(H,16,20)(H,17,18,19)
• InChI Key: PPYGAENVVNCGQP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC(=CO2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C14H12FN3O3
• Molecular Weight: 289.26 g/mol

Description

2-(cyclopropanecarboxamido)-N-(3-fluorophenyl)oxazole-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a class of enzymes called histone deacetylases (HDACs), which are known to play a crucial role in gene expression and epigenetic regulation.

Scientific Research Applications

Synthesis and Optimization in Chemical Reactions

Oxazole derivatives, including structures similar to 2-(cyclopropanecarboxamido)-N-(3-fluorophenyl)oxazole-4-carboxamide, have been explored extensively in chemical synthesis. Luo et al. (2012) discuss the use of gold-catalyzed oxidation strategies for the efficient synthesis of 2,4-disubstituted oxazoles, highlighting the significance of oxazole structures in natural products and synthetic chemistry (Luo et al., 2012). Kumar et al. (2012) describe the synthesis of 2-phenyl-4,5-substituted oxazoles, demonstrating the diverse potential of oxazole compounds in chemical reactions (Kumar et al., 2012).

Biological Applications and Disease Research

Caputo et al. (2020) explored the design and synthesis of substituted oxazol-2-one-3-carboxamides, including compounds structurally related to 2-(cyclopropanecarboxamido)-N-(3-fluorophenyl)oxazole-4-carboxamide, as acid ceramidase inhibitors. These inhibitors play a crucial role in lysosomal ceramide metabolism, which is important in cell structural integrity and signaling processes (Caputo et al., 2020). Aliabadi et al. (2010) synthesized 2-phenylthiazole-4-carboxamide derivatives as potential cytotoxic agents against various cancer cell lines, again showcasing the therapeutic potential of carboxamide derivatives in oncology research (Aliabadi et al., 2010).

Crystal Structure and Molecular Analysis

Lu et al. (2021) synthesized and analyzed the crystal structure of 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-(4-methoxyphenyl)cyclopropane-1-carboxamide, highlighting the importance of structural analysis in understanding the properties and activities of such compounds (Lu et al., 2021). Zhou et al. (2021) developed a high-yield synthetic method for N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, demonstrating the feasibility of efficient synthesis for structurally complex molecules (Zhou et al., 2021).